Cas no 852376-47-7 (N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852376-47-7
• MF: C₂₂H₂₁N₅O₄S
• MW: 451.498243093491
• CID: 6263195
• PubChem ID: 16806730
• Update Time: 2025-07-09

N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• F0676-0637
• 852376-47-7
• N-(2,5-dimethoxyphenyl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• N-(2,5-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• AKOS024595428
• N-(2,5-dimethoxyphenyl)-2-{[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide

• Inchi： 1S/C22H21N5O4S/c1-29-15-6-4-14(5-7-15)22-25-24-19-10-11-21(26-27(19)22)32-13-20(28)23-17-12-16(30-2)8-9-18(17)31-3/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key： KVGXTPBVMDREMJ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OC)OC)=O)C1C=CC2=NN=C(C3C=CC(=CC=3)OC)N2N=1

Computed Properties

• Exact Mass: 451.13142534g/mol
• Monoisotopic Mass: 451.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 852376-47-7)

In recent years, the compound N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 852376-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves a multi-step process that emphasizes the importance of regioselective reactions to achieve high yields and purity. Recent studies have optimized the synthetic route, reducing the number of steps and improving overall efficiency. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinases implicated in inflammatory and proliferative diseases. In vitro assays demonstrate its ability to selectively target and modulate key signaling pathways, such as the JAK-STAT and NF-κB cascades. These findings are supported by molecular docking simulations, which highlight the compound's high affinity for the ATP-binding sites of target kinases. Such specificity underscores its potential as a lead candidate for the development of novel kinase inhibitors.

Preclinical evaluations of N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide have demonstrated its efficacy in animal models of chronic inflammation and autoimmune disorders. Notably, the compound has shown a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These attributes, combined with its robust in vivo activity, position it as a promising therapeutic agent for further clinical development.

In conclusion, the latest research on N-(2,5-dimethoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 852376-47-7) highlights its potential as a versatile and effective compound in the treatment of kinase-driven diseases. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be critical for advancing this molecule toward clinical trials. The insights gained from these studies not only enhance our understanding of triazolopyridazine derivatives but also contribute to the broader field of targeted therapy development.